6-butyl-3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 6-butyl-3-methyltriazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C9H13N5O/c1-3-4-5-14-6-10-8-7(9(14)15)11-12-13(8)2/h6H,3-5H2,1-2H3
• InChI Key: OQCFURFKSOPMPA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=NC2=C(C1=O)N=NN2C
• Molecular Formula: C9H13N5O
• Molecular Weight: 207.23 g/mol

Description

6-butyl-3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one, commonly referred to as BMTP, is a small molecule that is used in a variety of scientific research applications. BMTP is a highly versatile molecule that has been used for a wide range of applications, including drug delivery, gene therapy, and medical imaging. BMTP has also been used in laboratory experiments to study the biochemical and physiological effects of various compounds.

Scientific Research Applications

BMTP has been used in a variety of scientific research applications, including drug delivery, gene therapy, and medical imaging. BMTP has been used as a drug delivery vehicle for a variety of therapeutic agents, including chemotherapeutic drugs and small interfering RNA. BMTP has also been used as a gene therapy vector, allowing for the efficient delivery of genetic material into cells. In addition, BMTP has been used in medical imaging applications, such as magnetic resonance imaging and computed tomography.

Mechanism of Action

BMTP is a small molecule that is able to interact with a variety of biological targets. BMTP is able to bind to DNA and other nucleic acids, allowing for the delivery of genetic material into cells. BMTP is also able to bind to proteins, allowing for the delivery of therapeutic agents into cells. In addition, BMTP is able to interact with cell membranes, allowing for the delivery of drugs and other compounds into cells.
Biochemical and Physiological Effects
BMTP has been found to have a variety of biochemical and physiological effects. BMTP has been found to have anti-cancer activity, as it has been found to inhibit the growth of cancer cells. BMTP has also been found to have anti-inflammatory activity, as it has been found to reduce inflammation in animal models. In addition, BMTP has been found to have antioxidant activity, as it has been found to reduce oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

BMTP has several advantages that make it an ideal molecule for laboratory experiments. BMTP is a small molecule, making it easy to work with in the lab. BMTP is also highly versatile, allowing for the study of a variety of biological targets. In addition, BMTP is non-toxic, making it safe to use in laboratory experiments.
However, there are also some limitations to using BMTP in laboratory experiments. BMTP is not water-soluble, making it difficult to use in aqueous solutions. In addition, BMTP is not very stable, making it difficult to store and use over long periods of time.

Future Directions

There are a variety of potential future directions for BMTP research. One potential direction is to further explore the anti-cancer activity of BMTP, as it has been found to have promising anti-cancer activity in animal studies. Another potential direction is to explore the use of BMTP as a gene therapy vector, as it has been found to be effective in delivering genetic material into cells. In addition, BMTP could be further explored as a drug delivery vehicle, as it has been found to be effective in delivering therapeutic agents into cells. Finally, BMTP could be further explored as a medical imaging agent, as it has been found to be effective in imaging applications such as magnetic resonance imaging and computed tomography.

Synthesis Methods

BMTP can be synthesized using a variety of methods, including the condensation reaction of an amine and an aldehyde. The condensation reaction is a two-step process, which involves the formation of a Schiff base intermediate followed by the formation of a cyclic product. BMTP can also be synthesized using the Biginelli reaction, which is a three-component reaction involving an aldehyde, an acid, and an amine. In this reaction, the aldehyde and the acid react to form an intermediate, which then reacts with the amine to form the desired product.